2-(3,3-Difluorocyclobutyl)ethanethiol

• IUPAC Name: 2-(3,3-difluorocyclobutyl)ethanethiol
• InChI: InChI=1S/C6H10F2S/c7-6(8)3-5(4-6)1-2-9/h5,9H,1-4H2
• InChI Key: DBDUQQYIRXEAHH-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC1(F)F)CCS
• Molecular Formula: C6H10F2S
• Molecular Weight: 152.21 g/mol

Description

2-(3,3-Difluorocyclobutyl)ethanethiol is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. It is a thiol compound that contains a cyclobutyl ring and two fluorine atoms, making it highly reactive and stable. In

Scientific Research Applications

Structural Importance in Medicinal Chemistry

The geminal difluorocyclobutane core is a structural element of significant value in medicinal chemistry. Strategies specifically aimed at synthesizing 2-substituted gem-difluorocyclobutanes, including 2-(3,3-difluorocyclobutyl)ethanethiol, are essential due to their potential in developing biologically active molecules. These structures are often involved in mild reaction conditions and exhibit good functional group tolerance. The resultant products serve as versatile building blocks for further synthesis, making them indispensable in the realm of drug design and synthesis (Lin et al., 2021).

Role in Fluorinated Compound Synthesis

The difluoromethyl group, integral to the structure of 2-(3,3-difluorocyclobutyl)ethanethiol, is increasingly regarded in the synthesis of organic compounds, especially for its role as a lipophilic hydrogen bond donor. It's considered a bioisostere for groups like hydroxyl, thiol, or amine. The research into the drug-like properties, hydrogen bonding, and lipophilicity of such compounds aids in the rational design of drugs involving the difluoromethyl moiety (Zafrani et al., 2017).

Contributions to Fluorine Chemistry

Fluorinated structural motifs, such as those present in 2-(3,3-difluorocyclobutyl)ethanethiol, exhibit unique physicochemical characteristics. The introduction of fluorinated substituents like the difluoromethyl group into organic molecules is a sought-after approach in medicinal chemistry and drug discovery. The role of these motifs in modifying the properties of parent compounds, alongside the development of innovative strategies to access these functional groups, highlights the compound's significance in advancing fluorine chemistry (Lee, Lee, & Ngai, 2019).

Involvement in Catalytic Processes

The involvement of structures like 2-(3,3-difluorocyclobutyl)ethanethiol in catalytic processes is also noteworthy. For instance, scandium triflate has been identified as an efficient catalyst for the addition of ethanethiol to both aromatic and aliphatic aldehydes, showcasing high chemoselective thioacetalization. This points to the broader utility of such compounds in facilitating and optimizing chemical reactions, thereby contributing to the synthesis of more complex molecular architectures (Kamal & Chouhan, 2002).